Electrochemical investigation of covalently post-synthetic modified SURGEL coatings†

Chemical Communications Pub Date: 2014-07-29 DOI: 10.1039/C4CC03521F

Abstract

Thiol–yne click chemistry is used to covalently link a ferrocenyl derivative to the pore walls of a fully organic porous polymer coating (SURGEL). By cyclic voltammetry, it is demonstrated that the ferrocene bound to the SURGEL via a flexible alkyl linker can be reversibly reduced and oxidised. Surprisingly, when adding ferrocene as an electrolyte, a Nernstian diffusion limited process is observed. We explain this observation in terms of a high permeability of the SURGELs for ferrocene after the post synthetic modification.

Graphical abstract: Electrochemical investigation of covalently post-synthetic modified SURGEL coatings
Electrochemical investigation of covalently post-synthetic modified SURGEL coatings†
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